N,N'-bis(2,4-dichlorophenyl)-2,2-dimethylpentanediamide

• IUPAC Name: N,N'-bis(2,4-dichlorophenyl)-2,2-dimethylpentanediamide
• InChI: InChI=1S/C19H18Cl4N2O2/c1-19(2,18(27)25-16-6-4-12(21)10-14(16)23)8-7-17(26)24-15-5-3-11(20)9-13(15)22/h3-6,9-10H,7-8H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key: YCNVYKPSUMSCMR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC(=O)NC1=C(C=C(C=C1)Cl)Cl)C(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C19H18Cl4N2O2
• Molecular Weight: 448.2 g/mol

Description

N,N'-bis(2,4-dichlorophenyl)-2,2-dimethylpentanediamide is a useful research compound. Its molecular formula is C19H18Cl4N2O2 and its molecular weight is 448.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 448.009288 g/mol and the complexity rating of the compound is 532. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Catalysis

In the field of synthetic chemistry, bis-ionic liquids have been utilized as effective catalysts for the synthesis of novel compounds. For instance, bis-ionic liquid 3,3-(butane-1,4-diyl)bis(1,2-dimethyl-1H-imidazole-3-ium)bromide ([BDBDIm]Br) demonstrated efficiency in catalyzing the synthesis of novel benzoxazoles, offering advantages like solvent-free conditions, excellent yields, and reduced environmental consequences. These methodologies could be seen as parallel or related to the synthesis and applications of N,N'-bis(2,4-dichlorophenyl)-2,2-dimethylpentanediamide in creating novel compounds or materials (Nikpassand, Zare Fekri, & Farokhian, 2015).

Antiprotozoal Activity

Research into antiprotozoal activity has led to the synthesis of compounds for medical applications. Although not directly linked to this compound, similar efforts in synthesizing derivatives for antimalarial and antitrypanosomal activity highlight the potential for developing therapeutic agents from structurally complex compounds (Das & Boykin, 1977).

Environmental Studies

In environmental science, the study of persistent organochlorine compounds like DDT and its metabolites, closely related in structure to this compound, has provided insights into the impact of these compounds on cognitive development. For example, in utero exposure to DDT was inversely associated with cognitive skills in preschoolers, underscoring the importance of evaluating the environmental and health impacts of such compounds (Ribas‐Fitó et al., 2006).

Material Science

In the realm of material science, the synthesis of polymers and copolymers involving complex organic molecules has been explored. α,ω-Bis(2,6-dimethylphenol)-poly(2,6-dimethyl-1,4-phenylene oxide) (PPO-2OH) was synthesized via a radical-cation phase transfer catalyzed polymerization, showcasing the potential for creating advanced materials with specific properties for various applications (Percec & Wang, 1990).

Electrochemical Applications

The electrochemical reduction of compounds structurally similar to this compound, such as methoxychlor, at carbon and silver cathodes in dimethylformamide (DMF), has been investigated. This research can inform the development of electrochemical sensors or the detoxification of environmental pollutants (McGuire & Peters, 2016).

Safety and Hazards

Sigma-Aldrich provides “N,N’-bis(2,4-dichlorophenyl)-2,2-dimethylpentanediamide” to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final.